Cas no 412027-52-2 (4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 412027-52-2
• MF: C₁₃H₁₆O₅S
• MW: 284.328143119812
• CID: 5560899
• PubChem ID: 130148631
• Update Time: 2025-06-13

4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 412027-52-2
• EN300-12645497
• 4,4-dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate
• 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C13H16O5S/c1-9-4-6-10(7-5-9)19(15,16)18-11-12(14)17-8-13(11,2)3/h4-7,11H,8H2,1-3H3
• InChI Key： RFYJEYCHDSPCSE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(=O)OCC1(C)C

Computed Properties

• Exact Mass: 284.07184478g/mol
• Monoisotopic Mass: 284.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 78Ų

Additional information on 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 412027-52-2)

4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 412027-52-2) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of sulfonate esters, which are widely utilized in synthetic chemistry for their reactivity and versatility. The presence of both oxolan (tetrahydrofuran) and sulfonate functional groups makes it a valuable intermediate in the synthesis of complex molecules.

In recent years, the demand for high-purity intermediates like 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential role in asymmetric synthesis and catalysis, where its unique structural features can facilitate the formation of chiral centers. The compound's CAS No. 412027-52-2 is frequently searched in academic and industrial databases, reflecting its growing importance in organic synthesis.

One of the key trends in the chemical industry is the focus on sustainable synthesis and green chemistry. 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate has been explored in this context due to its potential as a biodegradable intermediate. Studies have investigated its use in environmentally friendly reaction pathways, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This aligns with the increasing number of searches for eco-friendly chemical alternatives and green synthesis methods.

The compound's molecular structure and reactivity have also made it a subject of interest in computational chemistry. Researchers employ density functional theory (DFT) and other quantum chemical methods to predict its behavior in various reactions. This computational approach is part of a broader trend toward AI-driven chemical design, a topic that has gained traction in both scientific literature and online searches.

Another area where 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate has shown promise is in the development of functional materials. Its incorporation into polymers and coating materials has been explored to enhance properties such as thermal stability and adhesion. This application is particularly relevant given the rising interest in advanced materials for industries like electronics and aerospace.

In summary, 4,4-Dimethyl-2-oxooxolan-3-yl 4-methylbenzene-1-sulfonate (CAS No. 412027-52-2) is a multifaceted compound with applications spanning pharmaceuticals, green chemistry, and material science. Its unique structure and reactivity continue to inspire research, making it a compound of enduring interest in the scientific community.